Cas no 26692-50-2 (Propanenitrile,2-methyl-3-oxo-)

• Product Name: Propanenitrile,2-methyl-3-oxo-
• CAS No: 26692-50-2
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 259427
• PubChem ID: 141318
• Update Time: 2025-04-19

Propanenitrile,2-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-methyl-3-oxo-
• 2-methyl-3-oxopropanenitrile
• .alpha.-Cyanopropionaldehyde
• alpha-Cyanopropionaldehyde
• 26692-50-2
• FT-0709612
• cyanopropionic aldehyde
• DTXSID50949511

• Inchi： 1S/C4H5NO/c1-4(2-5)3-6/h3-4H,1H3
• InChI Key： IATHTLTVQXMDPC-UHFFFAOYSA-N
• SMILES： O=CC(C#N)C

Computed Properties

• Exact Mass: 83.03715
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86